Cas no 1956386-29-0 (Tert-butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-D]pyrimidin-2-YL)benzylcarbamate)

Tert-butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-D]pyrimidin-2-YL)benzylcarbamate is a specialized heterocyclic compound featuring a fused pyrido-pyrimidinone core with a benzylcarbamate substituent. Its structural complexity makes it valuable as an intermediate in pharmaceutical synthesis, particularly for targeting kinase inhibition or modulating biological pathways. The tert-butyl group enhances stability and solubility, facilitating further derivatization. The hexahydropyrido[3,4-D]pyrimidinone scaffold is of interest due to its potential bioactivity in medicinal chemistry applications. This compound is typically utilized in research settings for the development of novel therapeutic agents, offering a balance of reactivity and functional group compatibility for selective modifications.
Tert-butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-D]pyrimidin-2-YL)benzylcarbamate structure
1956386-29-0 structure
Product Name:Tert-butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-D]pyrimidin-2-YL)benzylcarbamate
CAS No:1956386-29-0
MF:C19H24N4O3
MW:356.418864250183
CID:4827942
Update Time:2025-11-06

Tert-butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-D]pyrimidin-2-YL)benzylcarbamate Chemical and Physical Properties

Names and Identifiers

    • TERT-BUTYL 3-(4-OXO-3,4,5,6,7,8-HEXAHYDROPYRIDO[3,4-D]PYRIMIDIN-2-YL)BENZYLCARBAMATE
    • Tert-butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-D]pyrimidin-2-YL)benzylcarbamate
    • Inchi: 1S/C19H24N4O3/c1-19(2,3)26-18(25)21-10-12-5-4-6-13(9-12)16-22-15-11-20-8-7-14(15)17(24)23-16/h4-6,9,20H,7-8,10-11H2,1-3H3,(H,21,25)(H,22,23,24)
    • InChI Key: RJSDQJDSSUKYKS-UHFFFAOYSA-N
    • SMILES: O(C(NCC1C=CC=C(C=1)C1NC(C2=C(CNCC2)N=1)=O)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 633
  • XLogP3: 0.9
  • Topological Polar Surface Area: 91.8

Tert-butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-D]pyrimidin-2-YL)benzylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029196558-1g
tert-Butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-d]pyrimidin-2-yl)benzylcarbamate
1956386-29-0 97%
1g
$897.89 2023-09-02
Chemenu
CM513886-1g
tert-Butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-d]pyrimidin-2-yl)benzylcarbamate
1956386-29-0 97%
1g
$838 2023-02-02

Additional information on Tert-butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-D]pyrimidin-2-YL)benzylcarbamate

Introduction to Tert-butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-D]pyrimidin-2-yl)benzylcarbamate (CAS No. 1956386-29-0)

Tert-butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-D]pyrimidin-2-yl)benzylcarbamate, identified by the CAS number 1956386-29-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrimidine derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule makes it a subject of interest for further exploration in drug discovery and development.

The molecular structure of Tert-butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-D]pyrimidin-2-yl)benzylcarbamate incorporates several key functional groups that contribute to its unique chemical properties. The presence of a tert-butyl group at the 3-position and a benzylcarbamate moiety at the 2-position of the hexahydropyrido[3,4-D]pyrimidine core suggests potential interactions with biological targets. These features make the compound a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on pyrimidine-based compounds due to their broad spectrum of biological activities. Pyrimidines are fundamental heterocyclic structures that mimic natural nucleic acid bases and are therefore integral to many biological processes. The modification of pyrimidine scaffolds has led to the discovery of numerous pharmacologically active compounds. Among these modifications is the introduction of hexahydropyrido[3,4-D]pyrimidine rings, which have shown promise in various preclinical studies.

One of the most compelling aspects of Tert-butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-D]pyrimidin-2-yl)benzylcarbamate is its potential as an intermediate in the synthesis of more complex drug molecules. The benzylcarbamate group provides a versatile handle for further chemical modifications, allowing researchers to explore different pharmacophores and optimize biological activity. This flexibility is particularly valuable in medicinal chemistry where rapid iteration and optimization are essential.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The tert-butyl group enhances the stability of the molecule during synthetic processes and may also contribute to its pharmacokinetic properties once incorporated into a drug candidate. The oxo group at the 4-position introduces polarity to the molecule, which can influence its solubility and interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like Tert-butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-D]pyrimidin-2-yl)benzylcarbamate with greater accuracy. Molecular docking studies have been conducted to identify potential binding interactions with enzymes and receptors relevant to various diseases. These studies suggest that this compound may exhibit inhibitory activity against certain therapeutic targets, making it a valuable scaffold for drug development.

The hexahydropyrido[3,4-D]pyrimidine core is particularly interesting due to its structural similarity to known bioactive compounds. This scaffold has been explored in the development of antiviral and anticancer agents due to its ability to interact with critical biological pathways. The benzylcarbamate group further extends the potential applications by providing a site for derivatization into more complex structures.

In conclusion,Tert-butyl 3-(4-oxo-3,4,5,6,7,8-hexahydropyrido[3,4-D]pyrimidin-2-yl)benzylcarbamate (CAS No. 1956386-29-0) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research in pyrimidine derivatives continues to advance,Tert-butyl 3-(4-oxo-3

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited